![molecular formula C19H20F2N4OS2 B4613582 N-(2,4-difluorophenyl)-2-{[5-(4,5-dimethyl-3-thienyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4613582.png)
N-(2,4-difluorophenyl)-2-{[5-(4,5-dimethyl-3-thienyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide
Overview
Description
N-(2,4-difluorophenyl)-2-{[5-(4,5-dimethyl-3-thienyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C19H20F2N4OS2 and its molecular weight is 422.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 422.10465995 g/mol and the complexity rating of the compound is 544. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Enzyme Inhibition Studies
- Cholinesterase Inhibition: N-aryl derivatives of 1,2,4-triazole compounds, which are structurally related to the queried compound, have been studied for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These compounds demonstrated moderate to good inhibitory activities against these enzymes, making them potential candidates for therapeutic applications in conditions like Alzheimer's disease (Riaz et al., 2020).
Synthetic Applications
Methylene Group Modifications
Similar compounds have been modified at the methylene group, showing potential in creating derivatives with varied properties, including insecticidal activity. These modifications allow for the development of a broader understanding of the structure-activity relationship (SAR) in this class of compounds (Samaritoni et al., 1999).
Preparation of Isomeric Acetyl- and Trifluoroacetyl-azidothiophenes
Derivatives of thiophenes, which are structurally related to the compound , have been prepared using a one-pot method. This method involves halogen-lithium exchange and has implications for the synthesis of various organometallic and pharmaceutical compounds (Spagnolo & Zanirato, 1996).
Synthesis and Structure of Chelate Compounds
Research on N-(trifluorosilylmethyl)-acetamide derivatives demonstrates the synthetic utility of similar compounds in creating chelates. These chelates are important for understanding coordination chemistry and potential applications in catalysis and materials science (Negrebetsky et al., 2008).
Materials Science and Polymer Research
Thioxanthone Attached Polyhedral Oligomeric Silsesquioxane (POSS) Nano-Photoinitiator
A derivative of thioxanthone, structurally related to the queried compound, has been used to prepare a nano-photoinitiator for PMMA hybrid networks. This research demonstrates the potential of similar compounds in materials science, particularly in enhancing thermal stability and robustness of polymer/filler networks (Batibay et al., 2020).
Synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives
The synthesis of novel derivatives involving thiadiazole and acetamide groups, akin to the queried compound, has been explored. These compounds hold promise in various applications, including pharmaceuticals and materials science (Yu et al., 2014).
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-[[5-(4,5-dimethylthiophen-3-yl)-4-propan-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F2N4OS2/c1-10(2)25-18(14-8-27-12(4)11(14)3)23-24-19(25)28-9-17(26)22-16-6-5-13(20)7-15(16)21/h5-8,10H,9H2,1-4H3,(H,22,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHEWXXRHALYRIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1C2=NN=C(N2C(C)C)SCC(=O)NC3=C(C=C(C=C3)F)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F2N4OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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